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Compound of Interest

Compound Name: 4-Methoxy-3-methylbenzaldehyde

Cat. No.: B1345598 Get Quote

Essential Safety and Handling Guide for 4-Methoxy-
3-methylbenzaldehyde
This guide provides crucial safety, handling, and disposal information for 4-Methoxy-3-
methylbenzaldehyde. As a specific Safety Data Sheet (SDS) is not readily available for this

compound, the following procedures are based on the known hazards of structurally similar

aromatic aldehydes and established principles of laboratory safety. It is imperative to handle

this chemical with caution, assuming it may possess similar hazardous properties to related

compounds, which include potential skin, eye, and respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to ensure personal safety when handling 4-Methoxy-3-
methylbenzaldehyde. The recommended equipment is summarized below, based on the

potential hazards associated with analogous compounds.[1]
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Protection Type Recommended Equipment Rationale

Eye and Face Protection

Chemical splash goggles or a

face shield worn over safety

glasses.[1][3][4]

To protect against potential

splashes that can cause

serious eye irritation.[2][5][6]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber) and a lab coat or

chemical-resistant apron.[1][7]

[8]

To prevent skin contact which

may cause irritation.[2][6]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[1][6][9]

If ventilation is inadequate, a

NIOSH-approved respirator

may be required.[3][7][8]

To minimize inhalation of

vapors that may cause

respiratory irritation.[1][2][6]

Footwear Closed-toe shoes.[1][9][10]
To protect feet from potential

spills.[1]

Chemical and Physical Properties
The following table summarizes key quantitative data for 4-Methoxy-3-methylbenzaldehyde
and the hazard profile based on similar compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_3_Methylbut_2_en_1_yl_oxy_benzaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AAA153640B&productDescription=4-METHOXYBENZALDEHYDE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC162610025&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-4-methylbenzaldehyde
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/W310700?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/aldrich/129658
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_3_Methylbut_2_en_1_yl_oxy_benzaldehyde.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15364~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2015:50:35~~4-Methoxybenzaldehyde~~
https://www.carlroth.com/medias/SDB-7887-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTMyMjR8YXBwbGljYXRpb24vcGRmfGFEUTJMMmhtTnk4NU1UYzVOREkwTmpnMk1URXdMMU5FUWw4M09EZzNYMGxGWDBWT0xuQmtaZ3xhNWYzMDA5YjM4MWE2YmI2YmYyMzQxZTZhYWE3YmI1NWE3NDk5YWIyMDIyMTE1NmIxZGMzY2E1ZGZjMTMzY2U3
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-4-methylbenzaldehyde
https://www.sigmaaldrich.com/SG/en/sds/aldrich/129658
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_3_Methylbut_2_en_1_yl_oxy_benzaldehyde.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/129658
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.fishersci.com/store/msds?partNumber=AAA153640B&productDescription=4-METHOXYBENZALDEHYDE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15364~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2015:50:35~~4-Methoxybenzaldehyde~~
https://www.carlroth.com/medias/SDB-7887-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTMyMjR8YXBwbGljYXRpb24vcGRmfGFEUTJMMmhtTnk4NU1UYzVOREkwTmpnMk1URXdMMU5FUWw4M09EZzNYMGxGWDBWT0xuQmtaZ3xhNWYzMDA5YjM4MWE2YmI2YmYyMzQxZTZhYWE3YmI1NWE3NDk5YWIyMDIyMTE1NmIxZGMzY2E1ZGZjMTMzY2U3
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_3_Methylbut_2_en_1_yl_oxy_benzaldehyde.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-4-methylbenzaldehyde
https://www.sigmaaldrich.com/SG/en/sds/aldrich/129658
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_3_Methylbut_2_en_1_yl_oxy_benzaldehyde.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_3_Methylbut_2_en_1_yl_oxy_benzaldehyde.pdf
https://www.benchchem.com/product/b1345598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value
Hazard Summary (Based
on Analogous
Compounds)

Molecular Formula C₉H₁₀O₂

GHS Classification: Causes

skin irritation, causes serious

eye irritation, and may cause

respiratory irritation.[2][6] May

be harmful if swallowed.[2]

Harmful to aquatic life with

long lasting effects.[3][5][7][11]

Molecular Weight 150.17 g/mol [2]

Appearance Liquid

Boiling Point 80-85 °C at 1 mmHg

Density 1.025 g/mL at 25 °C

Refractive Index n20/D 1.569

Operational and Disposal Plans
A systematic approach is essential for the safe handling and disposal of this chemical.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.[1]

[10]

Verify that an emergency eyewash station and safety shower are accessible and in good

working order.[1][3][4][12]

Assemble all necessary PPE as detailed above.[13]

Use compatible labware (e.g., glass, Teflon®) to prevent degradation of the container and

contamination of the chemical.[1]
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Protect work surfaces with disposable plastic-backed absorbent paper.[14]

2. Handling:

Conduct all work with the chemical inside a certified chemical fume hood to minimize

inhalation of vapors.[1][9]

Avoid direct contact with skin, eyes, and clothing.[3][4][7][8]

Keep the container tightly closed when not in use to prevent the release of vapors.[1][3][4][6]

[15]

Do not eat, drink, or smoke in the work area.[10][16]

Wash hands thoroughly after handling.[5][6][8][16]

3. In Case of a Spill:

Evacuate the immediate area.

If the spill is small and you are trained to handle it, contain the spill with an inert absorbent

material such as vermiculite or sand.[1][3][8] Do not use combustible materials like paper

towels.[1]

Place the absorbed material into a sealed, labeled container for proper disposal.[1][3][8][17]

Ventilate the area and wash the spill site after the material has been completely picked up.[1]

[8]

Disposal Plan
Proper disposal of 4-Methoxy-3-methylbenzaldehyde and its containers is critical to prevent

environmental contamination.

Chemical Waste:

Collect all waste material (including absorbent from spills) in a designated, properly

labeled, and sealed container.
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Dispose of the chemical waste through a licensed disposal company.[5][17] Do not attempt

to dispose of it down the drain.[3][5][6][8]

Contaminated Packaging:

Dispose of the original container as unused product, following the same procedures for

chemical waste.[17]

Experimental Workflow Visualization
The following diagram illustrates the standard operating procedure for safely handling 4-
Methoxy-3-methylbenzaldehyde in a laboratory setting.
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Caption: Workflow for Safe Handling of 4-Methoxy-3-methylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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